((2-(Dimethylamino)ethyl)amino)-N-(4-(((2-(dimethylamino)ethyl)amino)carbonylamino)phenyl)formamide

• IUPAC Name: 1-[2-(dimethylamino)ethyl]-3-[4-[2-(dimethylamino)ethylcarbamoylamino]phenyl]urea
• InChI: InChI=1S/C16H28N6O2/c1-21(2)11-9-17-15(23)19-13-5-7-14(8-6-13)20-16(24)18-10-12-22(3)4/h5-8H,9-12H2,1-4H3,(H2,17,19,23)(H2,18,20,24)
• InChI Key: ADZLZGBCISNZRW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)NC1=CC=C(C=C1)NC(=O)NCCN(C)C
• Molecular Formula: C16H28N6O2
• Molecular Weight: 336.43 g/mol

Description

((2-(Dimethylamino)ethyl)amino)-N-(4-(((2-(dimethylamino)ethyl)amino)carbonylamino)phenyl)formamide is a useful research compound. Its molecular formula is C16H28N6O2 and its molecular weight is 336.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalysis

Formamides, including derivatives similar to the compound , have been synthesized using CO2 as a carbon source and H2 as a reducing agent. This process is significant for its applications in green chemistry, as it presents an environmentally friendly approach to formamide synthesis. The selective N-formylation of amines containing unsaturated groups using CO2 and H2 demonstrates the potential of using such compounds in sustainable chemical processes (Liu et al., 2017).

Polymer Science

The compound is relevant in the field of polymer science, particularly in the synthesis of block copolymers. For example, 2-(Dimethylamino)ethyl methacrylate (DMA) has been block copolymerized with other tertiary amine methacrylate comonomers, leading to novel cationic diblock copolymers that exhibit reversible pH-, salt-, and temperature-induced micellization in aqueous media. Such materials have potential applications in drug delivery systems, nanotechnology, and the creation of responsive materials (Bütün et al., 2001).

Bioactive Materials

In the development of bioactive materials, compounds containing dimethylamino groups have shown potential. For instance, polyesteramides containing peptide linkages synthesized from amino acids and certain formamide derivatives have been found to be biodegradable by enzymes. These materials could have applications in agriculture or biomedicine, offering a sustainable alternative to traditional polymers (Fan et al., 2000).

Analytical Chemistry

In analytical chemistry, derivatives of arylazo pyrazoles, which are structurally related to the compound , have been studied for their polarographic behavior. Such studies contribute to our understanding of the electrochemical properties of these compounds, which could be relevant in the development of new analytical methods or sensors (Ravindranath et al., 1983).

Material Science

In material science, aromatic polyamides with 4-(dimethylamino)triphenylamine units have been synthesized, showing high contrast ratio and rapid switching electrochromic properties. These materials are promising for applications in smart windows, displays, and other electrochromic devices due to their reversible electrochemical oxidation and color changes (Hsiao et al., 2008).